Cas no 106-70-7 (Methyl Hexanoate)

Methyl Hexanoate Properties

Names and Identifiers

• methyl caproate
• caproic acid methyl ester
• methyl capronate
• methyl hexanoate
• methyl hexylate
• methyl n-hexanoate
• Methyl hexanoate (Methyl caproate)
• Caproic acid methyl ester,Hexanoic acid methyl ester,Methyl caproate
• Caproic acid methyl ester,Methyl caproate
• Hexanoic acid,methyl ester
• methyl butylacetate
• Methyl hexanoate (Methyl caproate)1000µg
• Methyl hexoate
• methyl n-caproate
• FEMA 2708
• METHYLCAPRONAT
• Methyl n-hexoate
• C6:0 METHYL ESTER
• Hexanoic acid methyl ester
• methylhexylate
• HEXANOIC ACID METHYL ESTER
• METHYL CAPROATE
• +Expand

• MDL： MFCD00009510
• InChIKey： NUKZAGXMHTUAFE-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
• SMILES： CCCCCC(=O)OC
• BRN： 1744683

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 130.099
• Heavy Atom Count: 9
• Complexity: 79
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.73970
• PSA: 26.30000
• Refractive Index: n20/D 1.405(lit.)
• Boiling Point: 150°C(lit.)
• Melting Point: −71 °C (lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• FEMA: 2708
• Solubility: chloroform: soluble100mg/mL, clear
• Color/Form: Colorless liquid with pleasant smell. [1]
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Insoluble in water, soluble in ethanol \ ether [7]
• Density: 0.884 g/mL at 20 °C(lit.)

Methyl Hexanoate Security Information

• Symbol: GHS02 GHS06
• RTECS：MO8401400
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S43-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3
• Hazardous Material transportation number：UN 3272 3/PG 3
• Hazard Statement： H226,H331
• Warning Statement： P261,P311
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Methyl Hexanoate Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils